Cas no 1596917-79-1 (3-(5-fluoro-2-methylphenyl)methylazetidine)

• Product Name: 3-(5-fluoro-2-methylphenyl)methylazetidine
• CAS No: 1596917-79-1
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 6322180
• PubChem ID: 84657075
• Update Time: 2025-07-02

3-(5-fluoro-2-methylphenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-methylphenyl)methylazetidine
• EN300-1848608
• 1596917-79-1
• 3-[(5-fluoro-2-methylphenyl)methyl]azetidine

• Inchi： 1S/C11H14FN/c1-8-2-3-11(12)5-10(8)4-9-6-13-7-9/h2-3,5,9,13H,4,6-7H2,1H3
• InChI Key： CZDYLMOKJICJKE-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)CC1CNC1

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Additional information on 3-(5-fluoro-2-methylphenyl)methylazetidine

Comprehensive Overview of 3-(5-fluoro-2-methylphenyl)methylazetidine (CAS No. 1596917-79-1)

The compound 3-(5-fluoro-2-methylphenyl)methylazetidine (CAS No. 1596917-79-1) is a specialized organic molecule featuring an azetidine ring substituted with a 5-fluoro-2-methylphenyl group. This structure places it in the category of fluorinated aromatic azetidines, a class of compounds gaining attention in pharmaceutical and material science research due to their unique physicochemical properties. The presence of both fluorine and methyl groups enhances its potential for applications in drug discovery, particularly in modulating bioavailability and metabolic stability.

Recent trends in AI-driven drug discovery and computational chemistry have spotlighted compounds like 3-(5-fluoro-2-methylphenyl)methylazetidine as promising scaffolds for targeted therapeutics. Researchers are increasingly exploring its role in kinase inhibition and GPCR modulation, areas critical for treating cancers and neurological disorders. The fluorine atom in its structure is a key feature, as fluorination is a common strategy to improve binding affinity and pharmacokinetics—a topic frequently searched in medicinal chemistry forums and patent databases.

From a synthetic perspective, 1596917-79-1 exemplifies the challenges and innovations in heterocyclic chemistry. Its azetidine core requires precise ring-forming reactions, often involving Pd-catalyzed cross-coupling or reductive amination techniques. These methods align with the growing demand for green chemistry and atom-efficient synthesis, topics dominating ACS (American Chemical Society) publications and industry webinars.

The compound’s lipophilicity (LogP) and hydrogen-bonding capacity make it a subject of interest in QSAR studies and molecular docking simulations. These computational approaches, often integrated with machine learning algorithms, help predict its interactions with biological targets—a hot topic in bioinformatics communities. Users searching for "fluorinated azetidines ADME properties" or "small molecule kinase inhibitors 2024" will find this compound highly relevant.

In material science, the rigidity of the azetidine ring combined with the aromatic fluoro-methyl group offers potential for designing high-performance polymers or liquid crystals. Such applications are frequently discussed in advanced materials journals, particularly in contexts like flexible electronics and optoelectronic devices.

Regulatory and safety profiles of 3-(5-fluoro-2-methylphenyl)methylazetidine remain under study, with no significant red flags in current REACH or FDA databases. However, proper handling protocols for fluorinated compounds are emphasized in OSHA guidelines, a recurring search query among laboratory safety officers.

For suppliers and manufacturers, the compound’s CAS No. 1596917-79-1 serves as a critical identifier in chemical procurement platforms like ChemSpider or PubChem. Its niche application spectrum positions it as a high-value intermediate, with pricing and purity (e.g., ≥98% HPLC) being common filters in B2B chemical searches.

Future research directions may explore its enantioselective synthesis, as the chiral azetidine center could unlock stereospecific bioactivities—a frontier topic in asymmetric catalysis literature. This aligns with the broader industry shift toward precision medicine and personalized therapeutics.